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Compound of Interest

Compound Name: Antiviral agent 56

Cat. No.: B6054864 Get Quote

An In-depth Technical Guide to Antiviral Agent
56
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is for research and informational purposes only. Antiviral agent 56
is not intended for human use, and we do not sell to patients.[1][2]

Introduction
Antiviral agent 56, also known as Compound 4, is an antiviral compound with demonstrated

activity against the Human Immunodeficiency Virus (HIV).[2] This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and known

biological activities. The information presented herein is intended to support further research

and development efforts in the field of antiviral therapeutics.

Chemical Structure and Physicochemical Properties
The fundamental characteristics of Antiviral agent 56 are summarized in the tables below,

providing a clear reference for its chemical identity and physical attributes.

Table 1: Chemical Identification
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Identifier Value

CAS Number 524055-95-6[1]

Molecular Formula C19H21N5O2[1]

Molecular Weight 351.40 g/mol

SMILES
O=C1C2=C(CCCC2)N=C(NC2N=C(C)C3C=CC

=C(C=3N=2)OCC)N1

HS Tariff Code 2934.99.9001

Table 2: Physicochemical Properties

Property Value

Appearance Off-white to light yellow solid powder

Biological Activity and Mechanism of Action
Antiviral agent 56 has been identified as an anti-HIV agent. The precise mechanism of action

is a critical area for ongoing research. Generally, antiviral agents function by targeting specific

stages of the viral life cycle. These stages can include:

Viral attachment and entry into the host cell

Uncoating of the viral genome

Synthesis of viral messenger RNA (mRNA)

Translation of mRNA into viral proteins

Replication of the viral genome (RNA or DNA)

Maturation and assembly of new viral particles

Release of new viruses from the host cell
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The development of effective antiviral therapies often involves targeting viral-specific enzymes

or processes to minimize effects on the host cell. For instance, many antiviral drugs are

nucleoside analogues that inhibit viral DNA or RNA polymerases. Others may act as protease

inhibitors, preventing the maturation of viral proteins.

The logical workflow for identifying the mechanism of action for a novel antiviral compound like

Antiviral agent 56 is depicted in the following diagram.
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Initial Screening
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Target Identification

Antiviral Agent 56
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Experimental Setup

Timeline of Compound Addition

Data Analysis

Synchronized Viral Infection of Host Cells

Time 0

Time 2h

Time 4h

...

Measure Viral Replication at Endpoint Plot % Inhibition vs. Time of Addition Determine Inhibited Stage of Viral Life Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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